Cas no 136040-43-2 (Schisanlactone E)
Schisanlactone E is a bioactive triterpenoid compound derived from Schisandra chinensis, a plant known for its medicinal properties. This compound exhibits notable anti-inflammatory and hepatoprotective effects, making it valuable for pharmacological research. Its unique structural features, including a lactone ring and oxygenated functional groups, contribute to its biological activity. Schisanlactone E has demonstrated potential in modulating oxidative stress and inhibiting pro-inflammatory cytokines, suggesting applications in studying liver disorders and inflammatory conditions. Its high purity and stability under standard conditions ensure reliability for experimental use. Researchers favor Schisanlactone E for its well-characterized properties and reproducible results in preclinical studies.
Schisanlactone E structure
Product Name:Schisanlactone E
CAS No:136040-43-2
MF:C30H44O4
MW:468.667969703674
CID:191382
PubChem ID:14844611
Update Time:2025-10-29
Schisanlactone E Chemical and Physical Properties
Names and Identifiers
-
- 1H-Cyclopenta[a]cyclopropa[e]naphthalene-3a(4H)-propanoicacid,7-[(1S)-1-[(2R)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]decahydro-6a,9a-dimethyl-3-(1-methylethenyl)-,(3S,3aR,4aS,6aR,7R,9aS,9bS)-
- 1H-Cyclopenta[a]cyclopropa[e]naphthalene-3a(4H)-propanoicacid,7-[(1S)-1-[(2R)-3,6-dihydro-5-me...
- 1H-Cyclopenta[a]cyclopropa[e]naphthalene-3a(4H)-propanoicacid,7-[(1S)-1-[(2R)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]
- SCHISANLACTONE E
- Kadsulactone acid
- (3S,3aR,4aS,6aR,7R,9aS,9bS)-7-[(1S)-1-[(2R)-3,6-Dihydro-5-methyl-6-oxo-2H-pyran-2-yl]ethyl]decahydro-6a,9a-dimethyl-3-(1-methylethenyl)-1H-cyclopenta[a]cyclopropa[e]naphthalene-3a(4H)-propanoic acid
- X1227
- HY-N9505
- 136040-43-2
- AKOS040760694
- CS-0182025
- 3-[(1S,4R,5R,8S,9S,12S,13R)-4,8-Dimethyl-5-[(1S)-1-[(2R)-5-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-12-prop-1-en-2-yl-13-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]propanoic acid
- FS-7027
- 3-[(1S,4R,5R,8S,9S,12S,13R)-4,8-DIMETHYL-5-[(1S)-1-[(2R)-5-METHYL-6-OXO-2,3-DIHYDROPYRAN-2-YL]ETHYL]-12-(PROP-1-EN-2-YL)TETRACYCLO[7.5.0.0(1),(1)(3).0?,?]TETRADECAN-13-YL]PROPANOIC ACID
- DA-54584
- Schisanlactone E
-
- Inchi: 1S/C30H44O4/c1-18(2)21-8-10-24-28(6)13-11-22(20(4)23-9-7-19(3)26(33)34-23)27(28,5)15-16-30(24)17-29(21,30)14-12-25(31)32/h7,20-24H,1,8-17H2,2-6H3,(H,31,32)/t20-,21-,22+,23+,24-,27+,28-,29+,30-/m0/s1
- InChI Key: RRSQKAFYPICCAZ-PTWMZBRVSA-N
- SMILES: O1C(C(C)=CC[C@@H]1[C@@H](C)[C@H]1CC[C@]2(C)[C@]1(C)CC[C@@]13C[C@]1(CCC(=O)O)[C@H](C(=C)C)CC[C@H]32)=O
Computed Properties
- Exact Mass: 468.32400
- Monoisotopic Mass: 468.32395988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 950
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 63.6
Experimental Properties
- Color/Form: Cryst.
- Density: 1.12
- Melting Point: 120-122 ºC
- PSA: 63.60000
- LogP: 6.94430
Schisanlactone E Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S98630-5mg |
Schisanlactone E |
136040-43-2 | 5mg |
¥5622.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN2184-5 mg |
Schisanlactone E |
136040-43-2 | 98% | 5mg |
¥ 5,510 | 2023-07-10 | |
| TargetMol Chemicals | TN2184-1 mL * 10 mM (in DMSO) |
Schisanlactone E |
136040-43-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5610 | 2023-09-15 | |
| TargetMol Chemicals | TN2184-5mg |
Schisanlactone E |
136040-43-2 | 5mg |
¥ 5510 | 2024-07-19 | ||
| TargetMol Chemicals | TN2184-1 ml * 10 mm |
Schisanlactone E |
136040-43-2 | 1 ml * 10 mm |
¥ 5610 | 2024-07-19 |
Schisanlactone E Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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